Cas no 33188-18-0 (4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride
• CAS No: 33188-18-0
• MF: C₁₁H₁₂Cl₂N₂S
• MW: 275.197379112244
• CID: 323014
• PubChem ID: 20847879
• Update Time: 2025-06-12

4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4-(chloromethyl)-N-(4-methylphenyl)-
• 4-(CHLOROMETHYL)-N-(4-METHYLPHENYL)-1,3-THIAZOL-2-AMINE HYDROCHLORIDE
• (4-Chloromethyl-thiazol-2-yl)-p-tolyl-amine
• 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine
• 93284-27-6
• EN300-02003
• DTXSID30610030
• 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine--hydrogen chloride (1/1)
• 4-(chloromethyl)-N-p-tolylthiazol-2-amine hydrochloride
• 4-(chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine;hydrochloride
• CS-0218773
• MFCD08447179
• 4-(CHLOROMETHYL)-N-(4-METHYLPHENYL)-1,3-THIAZOL-2-AMINEHYDROCHLORIDE
• 33188-18-0
• 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride

• MDL： MFCD08447179
• Inchi： 1S/C11H11ClN2S.ClH/c1-8-2-4-9(5-3-8)13-11-14-10(6-12)7-15-11;/h2-5,7H,6H2,1H3,(H,13,14);1H
• InChI Key： JSHQPMPGROKHOC-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)NC1C=CC(C)=CC=1.Cl

Computed Properties

• Exact Mass: 238.03333
• Monoisotopic Mass: 274.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride

4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride (CAS No. 33188-18-0): A Comprehensive Overview

4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride, identified by its CAS number 33188-18-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural features of 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride include a chloromethyl group attached to the thiazole ring, a methylphenyl group at the N position, and a hydrochloride counterion. These structural elements contribute to its unique chemical properties and reactivity, which have been exploited in various synthetic pathways and biological assays. The presence of the chloromethyl group, in particular, makes it a versatile building block for the construction of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride contributes to its potential as a precursor in the development of new therapeutic agents. For instance, studies have demonstrated that modifications of the thiazole core can lead to enhanced binding affinity to biological targets, thereby improving the efficacy of drug candidates.

One of the most compelling aspects of 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery. For example, the chloromethyl group can undergo nucleophilic addition reactions with various nucleophiles, allowing for the introduction of diverse functional groups. This flexibility has been exploited in the design of inhibitors targeting specific enzymes involved in disease pathways.

The pharmaceutical industry has shown particular interest in derivatives of thiazole that exhibit potent biological activity. Several studies have highlighted the potential of 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride as a precursor for compounds with anti-inflammatory and anticancer properties. In particular, researchers have investigated its ability to modulate signaling pathways associated with chronic diseases. These investigations have provided valuable insights into the structural requirements for achieving high-affinity binding to biological targets.

The synthesis and characterization of 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride have been subjects of extensive research. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Additionally, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have facilitated detailed structural elucidation and purity assessment. These advancements have been crucial in ensuring that researchers working with this compound have access to high-quality materials for their studies.

The biological activity of 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride has been explored in various preclinical models. Initial studies have suggested that derivatives of this compound may exhibit significant therapeutic potential in treating conditions such as inflammation and cancer. These findings have prompted further investigation into its mechanism of action and potential applications in human medicine. The compound's ability to interact with multiple biological targets makes it an attractive candidate for multitarget drug discovery efforts.

In conclusion, 4-(Chloromethyl)-N-(4-methylphenyl)-1,3-thiazol-2-amine hydrochloride (CAS No. 33188-18-0) is a compound with considerable promise in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel drug candidates with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic possibilities associated with thiazole derivatives, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.